3-[(4-Phenylpiperazin-1-yl)carbonyl]-1,4-dihydrochromeno[4,3-c]pyrazole

• IUPAC Name: 2,4-dihydrochromeno[4,3-c]pyrazol-3-yl-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C21H20N4O2/c26-21(25-12-10-24(11-13-25)15-6-2-1-3-7-15)20-17-14-27-18-9-5-4-8-16(18)19(17)22-23-20/h1-9H,10-14H2,(H,22,23)
• InChI Key: DHVRJMVHAUYWQD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=C4COC5=CC=CC=C5C4=NN3
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

3-[(4-Phenylpiperazin-1-yl)carbonyl]-1,4-dihydrochromeno[4,3-c]pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 3-[(4-Phenylpiperazin-1-yl)carbonyl]-1,4-dihydrochromeno[4,3-c]pyrazole is not fully understood. However, studies have shown that this compound interacts with various biological targets, including enzymes, receptors, and ion channels. It has been suggested that the anti-inflammatory and anti-cancer activities of this compound are due to its ability to inhibit the activity of cyclooxygenase-2 and matrix metalloproteinases. The anti-microbial activity of this compound is thought to be due to its ability to disrupt bacterial cell membranes.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-Phenylpiperazin-1-yl)carbonyl]-1,4-dihydrochromeno[4,3-c]pyrazole has various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and exhibit anti-microbial activity. Additionally, this compound has been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-Phenylpiperazin-1-yl)carbonyl]-1,4-dihydrochromeno[4,3-c]pyrazole in lab experiments include its high yield of synthesis, its potential applications in various fields, and its ability to interact with various biological targets. However, the limitations of using this compound in lab experiments include its relatively high cost, its potential toxicity, and the lack of information regarding its long-term effects.

Future Directions

There are several future directions for the study of 3-[(4-Phenylpiperazin-1-yl)carbonyl]-1,4-dihydrochromeno[4,3-c]pyrazole. One direction is to further investigate its mechanism of action and to identify its specific biological targets. Another direction is to study its potential use in the development of new materials, such as organic light-emitting diodes and solar cells. Additionally, more research is needed to determine its long-term effects and potential toxicity.

Synthesis Methods

The synthesis of 3-[(4-Phenylpiperazin-1-yl)carbonyl]-1,4-dihydrochromeno[4,3-c]pyrazole has been achieved using different methods, including one-pot synthesis, multi-component reactions, and cyclization reactions. The most common method involves the reaction of 4-phenylpiperazine with 3-acetyl-4-hydroxychromen-2-one and 3,5-dimethylpyrazole in the presence of a catalyst. The reaction yields 3-[(4-Phenylpiperazin-1-yl)carbonyl]-1,4-dihydrochromeno[4,3-c]pyrazole as a white solid with a high yield.

Scientific Research Applications

3-[(4-Phenylpiperazin-1-yl)carbonyl]-1,4-dihydrochromeno[4,3-c]pyrazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. This compound has shown promising results as an anti-inflammatory, anti-cancer, and anti-microbial agent. It has also been studied for its potential use in the development of new materials, such as organic light-emitting diodes and solar cells.